Cas no 1805187-41-0 (3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine
• CAS No: 1805187-41-0
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4876882
• Update Time: 2025-05-19

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)7-4(1-11)5(2-12)13-3-6(7)14(15)16/h3,8H,1,11H2
• InChI Key： PLKYBUABGCDYQW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C#N)C=1CN)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 109

Additional information on 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine

Introduction to 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine (CAS No. 1805187-41-0)

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805187-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its aminomethyl, cyano, difluoromethyl, and nitro substituents, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and drug development.

The aminomethyl group at the 3-position of the pyridine ring introduces a reactive amine functionality, which can participate in various chemical transformations such as condensation reactions, coupling reactions, and nucleophilic substitutions. This makes the compound a versatile intermediate for synthesizing more complex molecules. Additionally, the presence of a cyano group at the 2-position enhances the electrophilicity of the ring, facilitating further functionalization. The difluoromethyl group at the 4-position is known to improve metabolic stability and binding affinity in drug candidates, while the nitro group at the 5-position can serve as a handle for further chemical modifications or as a pharmacophore in certain therapeutic applications.

In recent years, there has been growing interest in exploring novel pyridine derivatives for their potential therapeutic applications. The compound 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine has been studied for its potential role in various pharmacological contexts. For instance, its structural motif is reminiscent of several known bioactive molecules that exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The combination of these substituents suggests that this compound may exhibit multiple modes of action, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The presence of multiple reactive sites allows chemists to modify its structure in numerous ways, enabling the synthesis of libraries of derivatives with tailored biological activities. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for their efficacy against specific targets. The aminomethyl group can be used to link other pharmacophores via amide or urea bonds, while the cyano and nitro groups can be reduced or converted into other functional groups as needed.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The difluoromethyl group in 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine is a prime example of how fluorine atoms can modulate drug properties. Fluorine substitution can enhance lipophilicity, improve binding affinity to biological targets, and increase metabolic stability. These effects are particularly relevant in the development of small-molecule inhibitors targeting enzymes such as kinases and proteases. The nitro group also contributes to these properties by increasing electrophilicity and allowing for further derivatization through reduction or diazotization reactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by functional group interconversions such as cyanation and nitration. The use of protecting groups may be necessary to prevent unwanted side reactions involving the amine or other reactive sites. Advanced techniques such as transition-metal catalysis can also be employed to enhance reaction efficiency and selectivity.

In terms of applications, 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine has shown promise in preclinical studies as a precursor for developing novel therapeutic agents. Researchers have explored its potential in inhibiting specific enzymes involved in cancer pathways, such as tyrosine kinases and cyclin-dependent kinases (CDKs). Additionally, its structural features make it a candidate for designing inhibitors targeting inflammatory pathways, which could be relevant in treating autoimmune diseases and chronic inflammatory conditions.

The compound's versatility extends beyond its role as an intermediate; it can also serve as a scaffold for developing probes to study enzyme mechanisms and interactions. By incorporating labeled versions of this molecule into biochemical assays, researchers can gain insights into how enzymes recognize and process substrates. This information is crucial for rational drug design and optimizing lead compounds for clinical use.

From a regulatory perspective, ensuring the quality and consistency of synthesized compounds like 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine is essential for preclinical and clinical studies. Good Manufacturing Practices (GMP) must be followed to guarantee that materials used in drug development meet stringent purity standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the identity and purity of intermediates and final products.

The future prospects for this compound remain promising as ongoing research continues to uncover new applications and synthetic strategies. Advances in computational chemistry and machine learning are expected to accelerate the discovery process by predicting novel derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies will further drive innovation in this field.

In conclusion,3-(Aminomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine (CAS No. 1805187-41-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for synthesizing novel bioactive molecules with applications across multiple therapeutic areas. As research progresses，this compound will continue to play an important role in advancing our understanding of disease mechanisms and developing new treatments.